Cas no 2034546-05-7 (2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}acetamide)

• Product Name: 2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}acetamide
• CAS No: 2034546-05-7
• MF: C₂₁H₁₇FN₄OS
• MW: 392.4493
• CID: 5353445
• Update Time: 2025-08-02

2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-fluorophenyl)pyrazol-1-yl]-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]acetamide
• 2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)acetamide
• 2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}acetamide

• Inchi： 1S/C21H17FN4OS/c22-18-5-3-16(4-6-18)17-12-25-26(13-17)14-21(27)24-11-15-7-8-23-19(10-15)20-2-1-9-28-20/h1-10,12-13H,11,14H2,(H,24,27)
• InChI Key： NGSIJIJTDXTZPQ-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C1C([H])=C(C([H])=C([H])N=1)C([H])([H])N([H])C(C([H])([H])N1C([H])=C(C([H])=N1)C1C([H])=C([H])C(=C([H])C=1[H])F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 517
• XLogP3: 3.2
• Topological Polar Surface Area: 88

Additional information on 2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}acetamide

2-[4-(4-Fluorophenyl)-1H-pyrazol-1-yl]-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}acetamide: A Comprehensive Overview

Introduction

The compound 2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}acetamide (CAS No. 2034546-05-7) is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its intricate molecular structure, which includes a pyrazole ring, a fluorophenyl group, and a thiophene moiety, all of which contribute to its unique chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such compounds, allowing researchers to explore their potential in various industries. The integration of these functional groups into a single molecule has opened up new avenues for drug discovery and development.

Structural Analysis and Synthesis

The molecular structure of 2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}acetamide is composed of several key components:

• The pyrazole ring, which is known for its aromaticity and ability to form hydrogen bonds, plays a crucial role in stabilizing the molecule.
• The fluorophenyl group, attached to the pyrazole ring, introduces electron-withdrawing effects that can influence the molecule's reactivity and selectivity.
• The thiophene moiety, located on the pyridine ring, adds electron-donating properties and enhances the molecule's ability to participate in π-interactions.
• The acetamide group, acting as a linker, connects these functional groups and contributes to the overall solubility and bioavailability of the compound.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity levels. Recent studies have focused on green chemistry approaches to minimize environmental impact while maintaining efficiency.

Biological Activity and Applications

One of the most promising aspects of 2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-N-{[2-(thiophen-2-yl)pyridin